Monobenzone
Cat. No. B1676713
Key on ui cas rn:
103-16-2
M. Wt: 200.23 g/mol
InChI Key: VYQNWZOUAUKGHI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[CH2:9]([c:10]1[cH:11][cH:12][cH:13][cH:14][cH:15]1)[Br:16].[OH:1][c:2]1[cH:3][cH:4][c:5]([OH:6])[cH:7][cH:8]1>>[O:1]([c:2]1[cH:3][cH:4][c:5]([OH:6])[cH:7][cH:8]1)[CH2:9][c:10]1[cH:11][cH:12][cH:13][cH:14][cH:15]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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BrCc1ccccc1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Oc1ccc(O)cc1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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Oc1ccc(OCc2ccccc2)cc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
